Cas no 64001-71-4 (2-(1-Naphthyl)-1,3,4-oxadiazole)

• Product Name: 2-(1-Naphthyl)-1,3,4-oxadiazole
• CAS No: 64001-71-4
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 961075
• PubChem ID: 21909431
• Update Time: 2025-04-19

2-(1-Naphthyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-Naphthyl)-1,3,4-oxadiazole
• 2-naphthalen-1-yl-1,3,4-oxadiazole
• SY389646
• MFCD00491619
• 2-(NAPHTHALEN-1-YL)-1,3,4-OXADIAZOLE
• (naphthalene-1-yl)-1,3,4-oxadiazole
• DTXSID50619929
• SCHEMBL2210038
• 64001-71-4
• AKOS006242095

• Inchi： 1S/C12H8N2O/c1-2-6-10-9(4-1)5-3-7-11(10)12-14-13-8-15-12/h1-8H
• InChI Key： MJQNQKYYOCSNKD-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 196.06374
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92